1-Chloro-4-ethyl-2-nitro-benzene

• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 1-chloro-4-ethyl-2-nitrobenzene
• InChI: InChI=1S/C8H8ClNO2/c1-2-6-3-4-7(9)8(5-6)10(11)12/h3-5H,2H2,1H3
• InChI Key: SNTHEAOBAWSKKQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)Cl)[N+](=O)[O-]

Description

1-Chloro-4-ethyl-2-nitro-benzene (CAS RN: 42782-54-7) is a substituted aromatic compound with the molecular formula C₈H₈ClNO₂ and a molecular weight of 185.607 g/mol . Its structure features a chlorine atom at position 1, an ethyl group at position 4, and a nitro group at position 2 on the benzene ring. This compound is structurally significant in organic synthesis, particularly as an intermediate in pharmaceuticals and agrochemicals.

Comparison with Similar Compounds

Structural and Physical Properties

The following table summarizes key properties of 1-Chloro-4-ethyl-2-nitro-benzene and its structural analogues:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Melting Point (°C)	Boiling Point (°C)	Key References
1-Chloro-4-ethyl-2-nitro-benzene	C₈H₈ClNO₂	185.607	Cl (1), NO₂ (2), C₂H₅ (4)	Not reported	Not reported
1-Chloro-4-nitrobenzene	C₆H₄ClNO₂	157.55	Cl (1), NO₂ (4)	83–85	242–245
1-Chloro-2-methyl-3-nitrobenzene	C₇H₆ClNO₂	171.582	Cl (1), CH₃ (2), NO₂ (3)	37.8	238
4-Chloro-1-ethoxy-2-nitrobenzene	C₈H₈ClNO₃	201.61	Cl (4), OCH₂CH₃ (1), NO₂ (2)	Not reported	Not reported
1-Amino-4-chloro-2-nitrobenzene	C₆H₅ClN₂O₂	172.57	NH₂ (1), Cl (4), NO₂ (2)	116–118	Not reported

Key Observations:

• Substituent Effects : The ethyl group in 1-Chloro-4-ethyl-2-nitro-benzene increases molecular weight and hydrophobicity compared to simpler analogues like 1-Chloro-4-nitrobenzene. This likely enhances lipid solubility, impacting bioavailability .
• Melting Points : The presence of polar nitro and chloro groups in 1-Chloro-4-nitrobenzene results in a higher melting point (83–85°C) compared to 1-Chloro-2-methyl-3-nitrobenzene (37.8°C), where the methyl group reduces symmetry and intermolecular forces .